Cas no 56633-75-1 (2-[(2S)-pyrrolidin-2-yl]acetic acid)

• Product Name: 2-[(2S)-pyrrolidin-2-yl]acetic acid
• CAS No: 56633-75-1
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD01863750
• CID: 366418
• PubChem ID: 2761541
• Update Time: 2025-05-24

2-[(2S)-pyrrolidin-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Pyrrolidin-2-yl)acetic acid
• (S)-2-(2-PYRROLIDINYL)ACETIC ACID
• (S)-Pyrrolidin-2-yl-acetic acid
• 2-[(2S)-pyrrolidin-2-yl]acetic acid
• 2-Pyrrolidineacetic acid, (2S)-
• H-beta-HOMOPRO-OH·HCL
• H-β-HomoPro-OH.HCl
• H-Β-HOMOPRO-OH·HCL
• L-β-Homoproline.HCl
• H-β-HoPro-OH.HCl
• (S)-homoproline
• (2S)-2-Pyrrolidineacetic acid
• L-BETA-HOMOPROLINE
• AM5OTN525H
• 2-Pyrrolidineaceticacid, (2S)-
• beta3-proline
• L-(+)-Homoproline
• Homoproline, (S)-
• Homoproline, (+)-
• ALPHA-L-HOMOPROLINE
• Pyrrolidine-2alpha-acetic acid
• (S)-2-Pyrrolidineacetic acid
• 2-P
• CHEMBL1164855
• (S)-2-(Pyrrolidin-2-yl)aceticacid
• CHEBI:182597
• BDBM50063509
• EN300-148824
• DTXSID301347434
• AKOS006280977
• 56633-75-1
• (+)-homoproline
• b-Homoproline?
• 2-[(2S)-Pyrrolidin-1-ium-2-yl]acetate
• Q27274001
• A831129
• .ALPHA.-L-HOMOPROLINE
• (2S)-2-Pyrrolidinylacetic acid
• DS-17008
• P10210
• ADSALMJPJUKESW-YFKPBYRVSA-N
• SCHEMBL288677
• CS-0035426
• UNII-AM5OTN525H
• BCP11739
• AC-22089
• MFCD01863750

• MDL： MFCD01863750
• Inchi： 1S/C6H11NO2/c8-6(9)4-5-2-1-3-7-5/h5,7H,1-4H2,(H,8,9)/t5-/m0/s1
• InChI Key： ADSALMJPJUKESW-YFKPBYRVSA-N
• SMILES： OC(C[C@@H]1CCCN1)=O

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.4

Experimental Properties

• Density: 1.104
• Boiling Point: 272.3°C at 760 mmHg
• Flash Point: 118.5°C
• Refractive Index: 1.47
• PSA: 49.33000
• LogP: 0.54190

2-[(2S)-pyrrolidin-2-yl]acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-[(2S)-pyrrolidin-2-yl]acetic acid

Recent Advances in the Study of 2-[(2S)-pyrrolidin-2-yl]acetic acid (CAS: 56633-75-1) in Chemical Biology and Pharmaceutical Research

The compound 2-[(2S)-pyrrolidin-2-yl]acetic acid (CAS: 56633-75-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This chiral pyrrolidine derivative serves as a key building block in the synthesis of various bioactive molecules, including peptidomimetics, enzyme inhibitors, and receptor modulators. Recent studies have highlighted its potential in addressing unmet medical needs, particularly in neurological disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-[(2S)-pyrrolidin-2-yl]acetic acid as a precursor in the synthesis of novel GABA_A receptor modulators. The research team utilized this compound to develop a series of analogs with improved blood-brain barrier permeability and enhanced receptor selectivity. Molecular docking studies revealed that the stereochemistry at the 2-position of the pyrrolidine ring plays a crucial role in binding affinity, with the (S)-configuration showing superior interaction with the target receptor.

In the realm of metabolic disease research, a recent Nature Communications article (2024) reported the use of 56633-75-1 as a core structure for developing small molecule activators of AMP-activated protein kinase (AMPK). The study demonstrated that derivatives of 2-[(2S)-pyrrolidin-2-yl]acetic acid exhibited potent AMPK activation while maintaining excellent metabolic stability. These findings open new avenues for the treatment of type 2 diabetes and obesity-related metabolic disorders.

From a synthetic chemistry perspective, advancements in the production of 56633-75-1 have been achieved through biocatalytic routes. A 2024 Green Chemistry publication described an efficient enzymatic resolution process for the large-scale production of enantiomerically pure 2-[(2S)-pyrrolidin-2-yl]acetic acid. This sustainable approach offers significant advantages over traditional chemical synthesis methods, including higher yields, reduced environmental impact, and improved stereochemical purity.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 covering novel formulations and therapeutic applications. One notable development is its incorporation into prodrug systems designed for targeted delivery to the central nervous system. The unique physicochemical properties of 2-[(2S)-pyrrolidin-2-yl]acetic acid, including its balanced lipophilicity and hydrogen bonding capacity, make it particularly suitable for such applications.

Future research directions for 56633-75-1 include exploration of its potential in combination therapies and further optimization of its pharmacokinetic properties. Ongoing clinical trials (Phase I/II) are investigating derivatives of this compound for neurodegenerative diseases, with preliminary results expected in late 2024. The compound's versatility and proven biological activity suggest it will remain an important focus of chemical biology research in the coming years.